![molecular formula C22H16Cl2N2O4 B4305250 N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-N'-(3-chlorophenyl)urea](/img/structure/B4305250.png)
N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-N'-(3-chlorophenyl)urea
Overview
Description
N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-N'-(3-chlorophenyl)urea is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CB-5083 and has shown promising results in various studies.
Mechanism of Action
CB-5083 binds to the active site of the proteasome and inhibits its activity. This leads to an accumulation of misfolded proteins, which triggers the unfolded protein response (UPR) pathway. The UPR pathway is a cellular stress response mechanism that is activated in response to the accumulation of misfolded proteins. Activation of the UPR pathway can lead to cell death.
Biochemical and Physiological Effects:
CB-5083 has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, CB-5083 has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of CB-5083 is its specificity for the proteasome. This makes it a valuable tool for studying the role of the proteasome in various cellular processes. However, one limitation of CB-5083 is its potential toxicity. It has been shown to cause cytotoxicity in normal cells at higher concentrations.
Future Directions
There are several potential future directions for research on CB-5083. One area of interest is the development of more potent and selective proteasome inhibitors. Another area of interest is the use of CB-5083 in combination with other drugs for the treatment of cancer. Additionally, CB-5083 may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Scientific Research Applications
CB-5083 has been studied extensively for its potential applications in cancer research. It has been shown to inhibit the activity of the proteasome, which is a complex of proteins that plays a critical role in the degradation of intracellular proteins. Inhibition of the proteasome can lead to the accumulation of misfolded proteins and eventually trigger cell death.
properties
IUPAC Name |
1-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-3-(3-chlorophenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16Cl2N2O4/c23-14-6-4-13(5-7-14)21(27)17-11-19-20(30-9-8-29-19)12-18(17)26-22(28)25-16-3-1-2-15(24)10-16/h1-7,10-12H,8-9H2,(H2,25,26,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHWCHHDFYLQYIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C(C(=C2)NC(=O)NC3=CC(=CC=C3)Cl)C(=O)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16Cl2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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